Cas no 1899019-83-0 (4-(Methylamino)pent-2-enoic acid)
4-(Methylamino)pent-2-enoic acid is a versatile intermediate in organic synthesis, characterized by its α,β-unsaturated carboxylic acid structure and methylamino functional group. This compound is particularly valuable in the preparation of pharmacologically active molecules, agrochemicals, and specialty chemicals due to its reactive double bond and amine moiety, which facilitate further derivatization. Its structural features enable participation in Michael additions, cyclizations, and other key transformations. The compound is typically handled under controlled conditions due to its potential reactivity. High-purity grades are available for research and industrial applications, ensuring consistency in synthetic workflows. Proper storage and handling are recommended to maintain stability.

1899019-83-0 structure
Product name:4-(Methylamino)pent-2-enoic acid
4-(Methylamino)pent-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1899019-83-0
- EN300-7216144
- 4-(methylamino)pent-2-enoic acid
- 4-(Methylamino)pent-2-enoic acid
-
- Inchi: 1S/C6H11NO2/c1-5(7-2)3-4-6(8)9/h3-5,7H,1-2H3,(H,8,9)/b4-3+
- InChI Key: YFENFVQFLQJMHK-ONEGZZNKSA-N
- SMILES: OC(/C=C/C(C)NC)=O
Computed Properties
- Exact Mass: 129.078978594g/mol
- Monoisotopic Mass: 129.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 49.3Ų
4-(Methylamino)pent-2-enoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-7216144-5.0g |
4-(methylamino)pent-2-enoic acid |
1899019-83-0 | 95.0% | 5.0g |
$2650.0 | 2025-03-12 | |
Enamine | EN300-7216144-0.05g |
4-(methylamino)pent-2-enoic acid |
1899019-83-0 | 95.0% | 0.05g |
$768.0 | 2025-03-12 | |
Enamine | EN300-7216144-1.0g |
4-(methylamino)pent-2-enoic acid |
1899019-83-0 | 95.0% | 1.0g |
$914.0 | 2025-03-12 | |
Enamine | EN300-7216144-0.1g |
4-(methylamino)pent-2-enoic acid |
1899019-83-0 | 95.0% | 0.1g |
$804.0 | 2025-03-12 | |
Enamine | EN300-7216144-10.0g |
4-(methylamino)pent-2-enoic acid |
1899019-83-0 | 95.0% | 10.0g |
$3929.0 | 2025-03-12 | |
Enamine | EN300-7216144-0.5g |
4-(methylamino)pent-2-enoic acid |
1899019-83-0 | 95.0% | 0.5g |
$877.0 | 2025-03-12 | |
Enamine | EN300-7216144-2.5g |
4-(methylamino)pent-2-enoic acid |
1899019-83-0 | 95.0% | 2.5g |
$1791.0 | 2025-03-12 | |
Enamine | EN300-7216144-0.25g |
4-(methylamino)pent-2-enoic acid |
1899019-83-0 | 95.0% | 0.25g |
$840.0 | 2025-03-12 |
4-(Methylamino)pent-2-enoic acid Related Literature
-
C. J. Leggett,S. J. Teat,Z. Zhang,P. D. Dau,W. W. Lukens,S. M. Peterson,A. J. P. Cardenas,M. G. Warner,J. K. Gibson,L. Rao Chem. Sci., 2016,7, 2775-2786
-
Yuan Chen,Xue-Rui Wei,Ru Sun,Yu-Jie Xu Anal. Methods, 2019,11, 3523-3531
-
Wenshan Bian,Runlin Li,Haitao Xue,Xiaoming Zhang Phys. Chem. Chem. Phys., 2020,22, 27433-27440
1899019-83-0 (4-(Methylamino)pent-2-enoic acid) Related Products
- 1249683-43-9(1-(2-aminopropanoyl)piperidine-3-carboxylic acid)
- 89837-18-3(1H-INDEN-1-ONE, 2,3-DIHYDRO-6-METHOXY-4-METHYL-)
- 156121-15-2(2-(Methoxymethyl)morpholine)
- 1032073-18-9(1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride)
- 1093661-22-3((3R,4R)-pyrrolidine-3,4-dicarboxylic acid)
- 938014-02-9(N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-cyclopropylbutanamide)
- 946354-46-7(N-(3-fluoro-4-methylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)
- 1804377-70-5(2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-acetonitrile)
- 151623-58-4(5,6-dihydronaphthalene-2-carboxylic acid)
- 1241685-03-9(1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-2-piperidin-1-ylethanone)
Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
